![molecular formula C10H20Cl2N2O B2519182 1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride CAS No. 2060033-66-9](/img/structure/B2519182.png)
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride” is a chemical compound with the molecular weight of 255.19 . It is a powder in physical form .
Molecular Structure Analysis
The IUPAC name of the compound is 1-(piperidin-2-ylmethyl)pyrrolidin-2-one dihydrochloride . The InChI code is 1S/C10H18N2O.2ClH/c13-10-5-3-7-12(10)8-9-4-1-2-6-11-9;;/h9,11H,1-8H2;2*1H .Physical And Chemical Properties Analysis
The compound is a powder in physical form . It has a molecular weight of 255.19 . The storage temperature is room temperature .Scientific Research Applications
- Piperidinones, including natural alkaloids like piperine, possess antioxidant properties. They can scavenge free radicals and protect cells from oxidative damage .
- An electro-oxidative method enables the ring opening of imidazopyridine derivatives, leading to N-(pyridin-2-yl)amide derivatives. This sustainable approach tolerates diverse functional groups .
Anticancer Agents
Antioxidant Properties
Organic Synthesis and Methodology
Electro-Oxidative Methods and Ring Opening
Safety and Hazards
Mechanism of Action
Piperidine derivatives are known to exhibit a wide range of biological activities, including acting as antagonists for various receptors in the central nervous system . Pyrrolidinone derivatives, on the other hand, are often used as building blocks in the synthesis of more complex molecules, and some have been found to exhibit antimicrobial, antiviral, and anticancer activities .
properties
IUPAC Name |
1-(piperidin-2-ylmethyl)pyrrolidin-2-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O.2ClH/c13-10-5-3-7-12(10)8-9-4-1-2-6-11-9;;/h9,11H,1-8H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEHZSNJXMVMEOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CN2CCCC2=O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.